Cas no 2138138-39-1 (4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine)

4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine is a halogenated pyrimidine derivative with potential applications in organic synthesis and agrochemical research. Its structure, featuring chloro and trichloromethyl substituents, enhances reactivity, making it a versatile intermediate for nucleophilic substitution or further functionalization. The presence of multiple chlorine atoms contributes to its stability and electrophilic character, facilitating selective reactions in complex synthetic pathways. This compound may serve as a precursor for biologically active molecules or specialized materials. Its well-defined molecular framework allows for precise modifications, supporting its use in pharmaceutical or crop protection development. Careful handling is advised due to its halogenated nature.
4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine structure
2138138-39-1 structure
Product Name:4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine
CAS No:2138138-39-1
MF:C7H6Cl4N2
MW:259.947937488556
CID:6516004
PubChem ID:154717450
Update Time:2025-11-01

4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine
    • EN300-790286
    • 2138138-39-1
    • 4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine
    • Inchi: 1S/C7H6Cl4N2/c1-3-4(2)12-6(7(9,10)11)13-5(3)8/h1-2H3
    • InChI Key: ATOMPWKIZLGUAS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C)C(C)=NC(C(Cl)(Cl)Cl)=N1

Computed Properties

  • Exact Mass: 259.925559g/mol
  • Monoisotopic Mass: 257.928509g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 25.8Ų

4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine Pricemore >>

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Additional information on 4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine

Introduction to 4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine (CAS No. 2138138-39-1)

4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine (CAS No. 2138138-39-1) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This pyrimidine derivative is characterized by its unique structural features, including a chloro group, two methyl groups, and a trichloromethyl group, which contribute to its diverse chemical properties and potential applications.

The molecular structure of 4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine is particularly noteworthy due to its high reactivity and stability. The presence of the trichloromethyl group imparts unique electronic and steric effects, making it an attractive candidate for various synthetic transformations and biological studies. Recent research has highlighted its potential as a key intermediate in the synthesis of novel pharmaceuticals and agrochemicals.

In the realm of pharmaceutical research, 4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine has shown promise as a building block for the development of new drugs. Its ability to form stable derivatives through various chemical reactions makes it a valuable starting material for the synthesis of compounds with therapeutic potential. For instance, studies have demonstrated that derivatives of this compound exhibit significant activity against certain bacterial and viral pathogens, suggesting its potential in the development of antimicrobial agents.

Beyond its pharmaceutical applications, 4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine has also been explored in the field of agrochemistry. Its unique chemical properties make it suitable for the synthesis of pesticides and herbicides with improved efficacy and reduced environmental impact. Recent advancements in green chemistry have focused on developing more sustainable methods for synthesizing such compounds, further enhancing their utility in agricultural applications.

The synthesis of 4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine typically involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the condensation of appropriate precursors followed by functional group modifications to introduce the desired substituents. Advances in catalytic methods have significantly improved the efficiency and yield of these syntheses, making large-scale production more feasible.

In terms of safety and handling, it is important to note that while 4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes proper ventilation, personal protective equipment (PPE), and adherence to good laboratory practices (GLP).

The physical properties of 4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine, such as its melting point, boiling point, and solubility in various solvents, have been well-characterized through extensive experimental studies. These properties are crucial for optimizing its use in different applications and understanding its behavior under various conditions.

In conclusion, 4-Chloro-5,6-dimethyl-2-(trichloromethyl)pyrimidine (CAS No. 2138138-39-1) is a highly versatile compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique structural features and chemical properties make it an attractive candidate for the development of novel drugs and agrochemicals. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.

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